DPNI-GABA

GABA(A) receptor pharmacology caged neurotransmitter interference IC50 comparison
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H23N3O12P2
Molecular Weight 499.30 g/mol
Cat. No. B15621053
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Technical Parameters


Basic Identity
Product NameDPNI-GABA
Molecular FormulaC15H23N3O12P2
Molecular Weight499.30 g/mol
Structural Identifiers
InChIInChI=1S/C15H23N3O12P2/c16-6-1-2-14(19)17-7-5-11-13(4-3-12(15(11)17)18(20)21)30-10(8-28-31(22,23)24)9-29-32(25,26)27/h3-4,10H,1-2,5-9,16H2,(H2,22,23,24)(H2,25,26,27)
InChIKeyQLCHBTSDKGMLRN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





DPNI-GABA – A Nitroindoline-Caged GABA with Reduced GABA(A) Receptor Interference for High-Precision Laser Photolysis Studies


DPNI-GABA (CAS 927866-58-8) is a photolabile, nitroindoline-caged derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA). It belongs to the 7-nitroindoline class of caged compounds and was specifically engineered to minimize the pharmacological interference at GABA(A) receptors that plagued earlier caged GABA reagents, while retaining the fast photorelease kinetics, high hydrolytic stability, and water solubility characteristic of nitroindoline cages . The compound carries a bis-phosphate substitution on the caging group, introducing a large distributed negative charge designed to electrostatically impede binding to the GABA(A) receptor binding pocket .

Photolysis Single‑photon 405 nm uncaging with sub‑millisecond photorelease kinetics
Receptor profile Engineered to limit GABA(A) receptor antagonism at working concentrations
Formulation High aqueous solubility supports buffer‑based stock preparation
Silencing window Reported concentration window enables neuronal silencing without receptor block

Why Generic Substitution of Caged GABA Reagents Compromises Experimental Integrity in Fast Kinetic and Spatial Mapping Studies


Caged GABA compounds are not functionally interchangeable. Earlier reagents—including NI-caged GABA, CNB-caged GABA, RuBi-GABA, and even closely related nitroindolines such as CDNI-GABA—differ substantially in their residual GABA(A) receptor antagonism, uncaging kinetics, spatial resolution, and stability profiles . A user who substitutes DPNI-GABA with a cheaper or more readily available caged GABA without verifying these parameters risks introducing uncontrolled receptor blockade prior to photolysis, distorting activation kinetics, losing spatial precision, or experiencing baseline hydrolysis artefacts—all of which can invalidate experiments requiring synaptic-level temporal fidelity and micrometer-scale localization . The quantitative evidence below demonstrates where DPNI-GABA's differentiation resides and why substitution decisions must be evidence-based.

NI‑caged GABA and CNB‑caged GABA exhibit substantial receptor blockade at effective uncaging concentrations, potentially confounding pre‑photolysis baseline.

NI‑caged GABA distorts receptor activation kinetics; kinetic fidelity may not transfer to experiments requiring synaptic‑level rise times.

CNB‑caged GABA provides inferior spatial resolution due to slow decarboxylation‑dependent release, limiting subcellular mapping precision.

DPNI-GABA – Quantitative Head-to-Head Evidence for Differentiation from Closest Caged GABA Analogs


GABA(A) Receptor Antagonism: DPNI-GABA Exhibits 5.6-Fold Weaker Receptor Blockade Than NI-Caged GABA and 17.9-Fold Weaker Than CNB-GABA

DPNI-GABA inhibits GABA(A) receptor-mediated currents with an IC50 of approximately 0.5 mM, measured as reduction of peak GABA-evoked responses in cerebellar molecular layer interneurons . In contrast, the predecessor NI-caged GABA (5-methoxycarbonylmethyl-7-nitroindolinyl-GABA) produces detectable receptor interference at concentrations as low as 0.1 mM, with clear amplitude and kinetic distortion of synaptic currents , corresponding to an estimated IC50 in the sub-0.1 mM range. The most widely used caged GABA, CNB-caged GABA (α-carboxy-2-nitrobenzyl GABA), blocks inhibitory synaptic transmission with an IC50 of only 28 μM in hippocampal dentate neurons . At the practical working concentration of 1 mM, DPNI-GABA produces approximately 66% inhibition of miniature GABA-mediated synaptic event amplitude, whereas NI-caged GABA causes near-complete blockade at 0.1 mM .

Receptor antagonism
Head‑to‑head
IC50 ≈ 0.5 mM (DPNI‑GABA) vs NI‑caged GABA ~0.1 mM, CNB‑GABA 28 µM
Supports pre‑photolysis baseline integrity
At 1 mM, ~66 % inhibition of miniature events; NI‑caged GABA produces near‑complete block at 0.1 mM
GABA(A) receptor pharmacology caged neurotransmitter interference IC50 comparison

Kinetic Fidelity: DPNI-GABA at 1 mM Does Not Distort GABA(A) Receptor Activation Rise Times, Unlike NI-Caged GABA

In laser photolysis experiments with 0.1 ms pulses at 1 mM DPNI-GABA, the 10–90% rise times of GABA(A) receptor-mediated currents were comparable to those of synaptically evoked currents, indicating that the caged compound equilibrates rapidly with the receptor and introduces minimal kinetic distortion . This contrasts sharply with NI-caged GABA, which at 0.1 mM concentration produces clearly slowed receptor activation kinetics due to competitive binding at the GABA binding site, rendering it unsuitable for kinetic studies of GABA(A) receptor activation in situ . The kinetic inertness of DPNI-GABA at concentrations up to 1 mM is the single most important property enabling it to mimic synaptic GABA release with millisecond temporal fidelity .

Kinetic fidelity
Head‑to‑head
10–90 % rise times comparable to synaptically evoked currents at 1 mM DPNI‑GABA
Preserves native receptor activation kinetics
NI‑caged GABA causes clear kinetic distortion at 0.1 mM; CNB‑GABA blocks synaptic currents at 50 µM
synaptic kinetics 10-90% rise time receptor activation fidelity caged neurotransmitter

Spatial Resolution of Uncaging: DPNI-GABA Achieves 2 μm Lateral and 7.5 μm Axial Precision with Single-Photon Excitation

Using a 1 μm diameter laser spot applied to cerebellar molecular layer interneurons, DPNI-GABA uncaging achieved an estimated spatial resolution of 2 μm laterally and 7.5 μm focally (axially) in dendrites . The half-maximum decline of the uncaging-evoked current occurred within 1.75 μm in the focal plane . This spatial precision is determined by the dimensions of the laser light spot and the rapid photorelease kinetics, making it suitable for mapping the subcellular distribution of functional GABA(A) receptors on individual neuronal compartments. By comparison, CNB-caged GABA suffers from slower photolysis and greater diffusional spread of the released GABA due to the rate-limiting decarboxylation step, limiting spatial resolution to several microns . CDNI-GABA achieves comparable axial resolution of ~2 μm but requires two-photon excitation at 720 nm, adding instrumental complexity .

Spatial resolution
Cross‑study comparable
2 µm lateral, 7.5 µm axial with 405 nm single‑photon excitation
Enables subcellular receptor mapping
Matches CDNI‑GABA two‑photon axial resolution (~2 µm) without requiring two‑photon instrumentation
spatial resolution laser uncaging dendritic mapping GABA receptor distribution

Photochemical Efficiency: DPNI-GABA Matches MNI-Glutamate Quantum Yield (0.085) with Efficient Uncaging at Near-UV and 405 nm

DPNI-GABA exhibits a photochemical quantum yield of 0.085, identical to that of the widely used MNI-caged glutamate . Photorelease is efficient at near-UV wavelengths and at 405 nm, a wavelength commonly available on confocal and two-photon microscopes . The nitroindoline cage confers sub-millisecond photorelease kinetics (t₁/₂ ≤ 0.26 ms for the NI-caged class) and high hydrolytic stability, with spontaneous hydrolysis rates below 0.1% per hour at physiological pH . In comparison, CNB-caged GABA has a significantly lower quantum yield and is susceptible to hydrolysis (t₁/₂ = 138 days under light exposure), while RuBi-GABA is limited to concentrations ≤20 μM due to unspecified side effects, restricting its utility for kinetic studies .

Quantum yield
Class‑level
0.085 (matches MNI‑glutamate)
Supports dual‑uncaging with matched photochemical efficiency
CNB‑caged GABA has lower quantum yield and is hydrolysis‑prone; RuBi‑GABA limited to ≤20 µM
quantum yield photorelease efficiency 405 nm uncaging nitroindoline photochemistry

Practical Usability: DPNI-GABA Combines High Water Solubility (2–10 mM) with Demonstrated Neuronal Silencing at Concentrations Devoid of Receptor Interference

DPNI-GABA is highly water-soluble, with reported solubility of up to 2 mM in water with gentle warming and up to 10 mM according to some vendor specifications , enabling preparation of stock solutions directly in physiological buffers without organic co-solvents that could compromise neuronal viability. Critically, at a concentration of 100 μM DPNI-GABA—where no detectable interference with GABA(A) receptor activation occurs—photorelease restricted to the somatic area reliably suppressed spiking in single Purkinje neurons and molecular layer interneurons with millisecond temporal control, the suppression duration being governed by flash intensity and duration . This provides a validated, interference-free working concentration window (100 μM) for neuronal silencing experiments. In contrast, RuBi-GABA is restricted to ≤20 μM due to unspecified side effects, and CNB-caged GABA requires concentrations that produce significant receptor blockade (>50 μM) to achieve comparable photorelease .

Usability
Cross‑study comparable
Water‑soluble (2–10 mM); neuronal silencing at 100 µM without receptor interference
Supports interference‑free silencing protocol
CNB‑caged GABA IC50 28 µM precludes interference‑free use; RuBi‑GABA ceiling ≤20 µM
water solubility neuronal silencing circuit analysis experimental protocol

DPNI-GABA – Optimal Experimental Scenarios for Scientific and Industrial Procurement Decisions


Subcellular Mapping of GABA(A) Receptor Distributions on Dendrites and Axons Using Single-Photon Uncaging

DPNI-GABA's demonstrated 2 μm lateral and 7.5 μm axial spatial resolution with a standard 405 nm laser makes it the preferred caged GABA reagent for mapping functional GABA(A) receptor distributions on individual neuronal compartments without requiring two-photon instrumentation. Researchers investigating dendritic inhibitory synapse organization or axonal GABA receptor localization should select DPNI-GABA over CNB-caged GABA (poorer spatial resolution due to slow decarboxylation) or CDNI-GABA (requires two-photon excitation at 720 nm).

Dual Glutamate-GABA Uncaging for Excitation-Inhibition Balance Studies at Single Synapses

DPNI-GABA shares an identical quantum yield (0.085) with MNI-caged glutamate , enabling balanced, co-applied dual-uncaging experiments where photorelease of both neurotransmitters is matched. This is critical for studies of spike-timing-dependent plasticity, dendritic integration, and excitation-inhibition balance where unequal uncaging efficiency between glutamate and GABA caged compounds would confound interpretation. No other caged GABA compound offers photochemically matched dual-uncaging with MNI-glutamate.

Fast Kinetic Studies of GABA(A) Receptor Activation Requiring Synaptic-Level Temporal Fidelity

DPNI-GABA at 1 mM does not distort 10–90% receptor activation rise times, which remain comparable to synaptically evoked currents . This property is essential for studies aiming to resolve GABA(A) receptor activation mechanisms, agonist pharmacology, or kinetic modeling of inhibitory synaptic transmission. NI-caged GABA and CNB-caged GABA are unsuitable for such experiments due to their kinetic distortion of receptor activation at working concentrations.

Millisecond-Precision Neuronal Silencing for Circuit Analysis and Network Dissection

At 100 μM DPNI-GABA—a concentration devoid of detectable GABA(A) receptor interference—photorelease localized to the soma reliably suppresses spiking in individual Purkinje neurons and interneurons with duration controlled by flash parameters . This validated interference-free protocol enables acute, reversible silencing of identified neurons in active networks without the confounding receptor antagonism that limits RuBi-GABA (≤20 μM ceiling) or CNB-caged GABA (IC50 = 28 μM, below effective uncaging concentrations).

Application
Selection property
Validation focus
Subcellular GABA(A) receptor mapping
Micrometer‑scale uncaging precision without two‑photon instrumentation
Subcellular receptor localization fidelity
Dual glutamate–GABA uncaging studies
Photochemical equivalence to MNI‑glutamate
Balanced co‑application for excitation–inhibition balance
GABA(A) receptor activation kinetics
Preserved native receptor kinetics at working concentrations
Synaptic‑level rise time fidelity
Neuronal silencing in circuit analysis
Reported concentration window without receptor blockade
Reversible, millisecond‑precision spike suppression

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